Cas no 480-56-8 (Lecanoric acid)

Lecanoric acid Properties

Names and Identifiers

• Benzoic acid,2,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester
• Lecanoric acid
• 4-(2,4-dihydroxy-6-methylbenzoyl)oxy-2-hydroxy-6-methylbenzoic acid
• LECANORIC ACID(SH)
• LECANORIC ACID(SH) PrintBack
• 2,4-Dihydroxy-6-methylbenzoic acid 4-carboxy-3-hydroxy-5-methylphenyl ester
• lecanolic acid
• lecanoric aicd
• Lecanorsaeure
• 4-(2,4-dihydroxy-6-methylbenzoyloxy)-2-hydroxy-6-methylbenzoic acid
• NSC-249981
• KBio2_000979
• NS00134214
• .beta.-Resorcylic acid, 6-methyl-, 4-(6-methyl-.beta.-resorcylate)
• Benzoic acid,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester
• NCGC00095468-02
• Spectrum2_000211
• Spectrum_000499
• SPBio_000221
• AKOS015916261
• CS-0024095
• KBioSS_000979
• starbld0009608
• Spectrum4_001485
• KBio3_001123
• NCGC00095468-03
• SMR001215955
• 4-10-00-01527 (Beilstein Handbook Reference)
• Spectrum5_000189
• Orsellinate depside
• HY-N3394
• SR-01000841840
• AC-20266
• DivK1c_006246
• KBioGR_002089
• CHEMBL1451874
• SPECTRUM200070
• UNII-D0M65TKS0F
• NSC249981
• SCHEMBL3797774
• C02868
• Benzoic acid, 2,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester
• SR-01000841840-2
• NSC 249981
• 1ST179361
• 480-56-8
• BRD-K77578964-001-02-8
• Lecanoricacid
• SDCCGMLS-0066390.P001
• BRN 2172778
• LMPK13080001
• beta-Resorcylic acid, 6-methyl-, 4-(6-methyl-beta-resorcylate) (7CI,8CI); NSC 249981
• Spectrum3_000162
• KBio2_003547
• .beta.-Resorcylic acid, 4-(6-methyl-.beta.-resorcylate)
• o-orsellinate depside
• MLS000563107
• 4-((2,4-Dihydroxy-6-methylbenzoyl)oxy)-2-hydroxy-6-methylbenzoic acid
• KBio2_006115
• beta-Resorcylic acid, 6-methyl-, 4-(6-methyl-beta-resorcylate)
• CCG-38414
• NCGC00095468-01
• Q27098274
• -Resorcylic acid, 6-methyl-, 4-(6-methyl--resorcylate) (7CI,8CI); NSC 249981
• KBio1_001190
• DTXSID60197384
• CHEBI:15871
• BSPBio_001623
• SpecPlus_000150
• D0M65TKS0F
• MLSMR
• DA-74939
• 4-(6-Methyl-ss-resorcylate)-6-methyl-ss-resorcylic acid
• Orsellinic acid depside
• lecanorate
• DTXCID70119875
• Benzoic acid, 2,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester (9CI)
• 2,4-Dihydroxy-6-methylbenzoate 4-carboxy-3-hydroxy-5-methylphenyl ester
• Lecanate
• O-Orsellinic acid depside
• Lecanic acid
• +Expand

• InChIKey： HEMSJKZDHNSSEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O7/c1-7-3-9(17)5-11(18)14(7)16(22)23-10-4-8(2)13(15(20)21)12(19)6-10/h3-6,17-19H,1-2H3,(H,20,21)
• SMILES： OC1C=C(C)C(C(OC2C=C(C)C(C(=O)O)=C(O)C=2)=O)=C(O)C=1

Computed Properties

• Exact Mass: 318.07400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 318.073953
• Heavy Atom Count: 23
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 124

Experimental Properties

• LogP: 2.33760
• PSA: 124.29000
• Refractive Index: 1.675
• Boiling Point: 557.1±50.0 °C at 760 mmHg
• Melting Point: 175-176ºC
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 208.3±23.6 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether